Cas no 81727-18-6 ((-)-3-[2-[(1R,4aβ)-Decahydro-7β-hydroxy-5α-hydroxymethyl-5,8aα-dimethyl-2-methylenenaphthalene-1α-yl]ethyl]-2(5H)-furanone)

• Product Name: (-)-3-[2-[(1R,4aβ)-Decahydro-7β-hydroxy-5α-hydroxymethyl-5,8aα-dimethyl-2-methylenenaphthalene-1α-yl]ethyl]-2(5H)-furanone
• CAS No: 81727-18-6
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 1804629
• Update Time: 2024-11-19

(-)-3-[2-[(1R,4aβ)-Decahydro-7β-hydroxy-5α-hydroxymethyl-5,8aα-dimethyl-2-methylenenaphthalene-1α-yl]ethyl]-2(5H)-furanone Chemical and Physical Properties

Names and Identifiers

• (-)-3-[2-[(1R,4aβ)-Decahydro-7β-hydroxy-5α-hydroxymethyl-5,8aα-dimethyl-2-methylenenaphthalene-1α-yl]ethyl]-2(5H)-furanone
• (-)-Phlogantholide A
• Phlogantholide A

• Inchi： 1S/C20H30O4/c1-13-4-7-17-19(2,12-21)10-15(22)11-20(17,3)16(13)6-5-14-8-9-24-18(14)23/h8,15-17,21-22H,1,4-7,9-12H2,2-3H3
• InChI Key： KYVZZZCAIHBFLU-UHFFFAOYSA-N
• SMILES： CC1(C2C(C(C(CC2)=C)CCC2C(=O)OCC=2)(C)CC(O)C1)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 3.237

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones